Cas no 1020454-72-1 (N-cycloheptyl-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide)

• Product Name: N-cycloheptyl-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide
• CAS No: 1020454-72-1
• MF: C₁₈H₂₂FN₃O₂
• MW: 331.38458776474
• CID: 5817225
• PubChem ID: 45283975
• Update Time: 2025-07-09

N-cycloheptyl-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxamide, N-cycloheptyl-1-(4-fluorophenyl)-4-methoxy-
• N-cycloheptyl-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide
• SR-01000920557-1
• AKOS024494560
• VU0633099-1
• SR-01000920557
• F5069-0038
• N-cycloheptyl-1-(4-fluorophenyl)-4-methoxypyrazole-3-carboxamide
• 1020454-72-1

• Inchi： 1S/C18H22FN3O2/c1-24-16-12-22(15-10-8-13(19)9-11-15)21-17(16)18(23)20-14-6-4-2-3-5-7-14/h8-12,14H,2-7H2,1H3,(H,20,23)
• InChI Key： LMVGZHYNIUMQEH-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C=C(OC)C(C(NC2CCCCCC2)=O)=N1

Computed Properties

• Exact Mass: 331.16960512g/mol
• Monoisotopic Mass: 331.16960512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-cycloheptyl-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide

Recent Advances in the Study of N-cycloheptyl-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide (CAS: 1020454-72-1)

The compound N-cycloheptyl-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide (CAS: 1020454-72-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that N-cycloheptyl-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide exhibits high affinity for certain kinase targets, making it a promising candidate for the treatment of inflammatory diseases and certain types of cancer. The study utilized advanced computational modeling and in vitro assays to elucidate the compound's mechanism of action.

In addition to its kinase inhibitory activity, the compound has also been investigated for its potential in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that N-cycloheptyl-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide showed neuroprotective effects in preclinical models of Alzheimer's disease. The researchers attributed these effects to the compound's ability to modulate oxidative stress and reduce amyloid-beta aggregation.

The synthesis of N-cycloheptyl-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide has also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective synthetic route, which improved the yield and purity of the compound. This advancement is critical for facilitating further preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of N-cycloheptyl-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are exploring structural modifications to enhance the compound's pharmacokinetic properties.

In conclusion, N-cycloheptyl-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide (CAS: 1020454-72-1) represents a promising scaffold for drug development, with potential applications in oncology, inflammation, and neurodegenerative diseases. Continued research and optimization will be essential to translate these findings into clinically viable therapies.